Cas no 105593-16-6 ((1R,2R,5S,7S,8R,9S,10R,11R)-5,7-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid)

• Product Name: (1R,2R,5S,7S,8R,9S,10R,11R)-5,7-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
• CAS No: 105593-16-6
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 222302
• Update Time: 2024-02-29

(1R,2R,5S,7S,8R,9S,10R,11R)-5,7-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Gibbane-1,10-dicarboxylicacid, 4a,7,9-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,4bb,9b,10b)- (9CI)
• 4aα,7,9β-Trihydroxy-1-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
• 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene,gibbane-1,10-dicarboxylic acid deriv.
• GA67
• Gibberellin A67
• (1R,2R,5S,7S,8R,9S,10R,11R)-5,7-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8
• (1R,4aR,4bR,7S,9S,9aR,10S,10aR)-7,9-dihydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• ent-10beta,13,15alpha-trihydroxy-20-norgibberell-16-ene-7,19-dioic acid 19,10-lactone
• 7alpha,9beta-dihydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• (1R,2R,5S,7S,8R,9S,10R,11R)-5,7-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid

• Inchi： 1S/C19H24O6/c1-9-13(20)18-8-17(9,24)7-4-10(18)19-6-3-5-16(2,15(23)25-19)12(19)11(18)14(21)22/h10-13,20,24H,1,3-8H2,2H3,(H,21,22)/t10-,11-,12-,13-,16-,17+,18-,19-/m1/s1
• InChI Key： VSDJZJDZDIIVFU-JDZLQZPASA-N
• SMILES： O1C([C@]2(C)CCC[C@]31[C@@H]2[C@H](C(=O)O)[C@]12[C@@H](C(=C)[C@](CC[C@H]13)(C2)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 731
• Topological Polar Surface Area: 104
• XLogP3: -0.0380000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins